Cas no 1351641-15-0 (N-5-(4-methylthiophene-2-carbonyl)-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-ylpyrazine-2-carboxamide)

• Product Name: N-5-(4-methylthiophene-2-carbonyl)-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-ylpyrazine-2-carboxamide
• CAS No: 1351641-15-0
• MF: C₁₇H₁₅N₅O₂S₂
• MW: 385.4632999897
• CID: 6076462
• PubChem ID: 71788065
• Update Time: 2025-07-16

N-5-(4-methylthiophene-2-carbonyl)-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-ylpyrazine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-5-(4-methylthiophene-2-carbonyl)-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-ylpyrazine-2-carboxamide
• N-(5-(4-methylthiophene-2-carbonyl)-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)pyrazine-2-carboxamide
• N-[5-(4-methylthiophene-2-carbonyl)-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridin-2-yl]pyrazine-2-carboxamide
• VU0535731-1
• F6195-2788
• CHEMBL5024422
• 1351641-15-0
• N-[5-(4-methylthiophene-2-carbonyl)-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridin-2-yl]pyrazine-2-carboxamide
• AKOS024537226

• Inchi： 1S/C17H15N5O2S2/c1-10-6-13(25-9-10)16(24)22-5-2-11-14(8-22)26-17(20-11)21-15(23)12-7-18-3-4-19-12/h3-4,6-7,9H,2,5,8H2,1H3,(H,20,21,23)
• InChI Key： PLZLCQAVLCWOLX-UHFFFAOYSA-N
• SMILES： S1C(NC(C2C=NC=CN=2)=O)=NC2=C1CN(C(C1=CC(C)=CS1)=O)CC2

Computed Properties

• Exact Mass: 385.06671709g/mol
• Monoisotopic Mass: 385.06671709g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 551
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 145Ų

Additional information on N-5-(4-methylthiophene-2-carbonyl)-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-ylpyrazine-2-carboxamide

Research Briefing on N-5-(4-methylthiophene-2-carbonyl)-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-ylpyrazine-2-carboxamide (CAS: 1351641-15-0)

In recent years, the compound N-5-(4-methylthiophene-2-carbonyl)-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-ylpyrazine-2-carboxamide (CAS: 1351641-15-0) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique heterocyclic scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. The compound's structural complexity and functional diversity make it a valuable candidate for further pharmacological exploration.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of this compound. One key area of investigation has been its role as a selective inhibitor of specific kinases involved in inflammatory and oncogenic pathways. Preliminary in vitro and in vivo data suggest that the compound exhibits high binding affinity and selectivity, which could translate into reduced off-target effects and improved therapeutic efficacy. These findings are particularly relevant for the development of targeted therapies in oncology and autoimmune diseases.

The synthesis and optimization of N-5-(4-methylthiophene-2-carbonyl)-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-ylpyrazine-2-carboxamide have also been a focal point of recent research. Advances in synthetic methodologies have enabled the production of derivatives with enhanced pharmacokinetic properties, such as improved solubility and metabolic stability. Structure-activity relationship (SAR) studies have further refined the understanding of the pharmacophore, paving the way for the design of next-generation analogs with superior therapeutic profiles.

In addition to its kinase inhibitory properties, the compound has demonstrated potential in other therapeutic areas. For instance, recent reports indicate its efficacy in modulating immune responses, making it a candidate for the treatment of chronic inflammatory conditions. Furthermore, its ability to cross the blood-brain barrier has sparked interest in its application for neurodegenerative diseases, although this area remains underexplored.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as bioavailability, toxicity, and formulation stability need to be addressed through comprehensive preclinical and clinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and accelerate the development of this compound into a viable therapeutic agent.

In conclusion, N-5-(4-methylthiophene-2-carbonyl)-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-ylpyrazine-2-carboxamide represents a compelling case study in the intersection of chemical biology and drug discovery. Its multifaceted biological activities and structural versatility underscore its potential as a cornerstone for future therapeutic innovations. Ongoing research efforts will undoubtedly shed more light on its full therapeutic potential and pave the way for its integration into clinical practice.